Cas no 60759-02-6 (2-(4-methoxyphenyl)ethanethioamide)

• Product Name: 2-(4-methoxyphenyl)ethanethioamide
• CAS No: 60759-02-6
• MF: C₉H₁₁NOS
• MW: 181.254740953445
• MDL: MFCD00278203
• CID: 90071
• PubChem ID: 2806786
• Update Time: 2025-04-18

2-(4-methoxyphenyl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methoxyphenyl)thioacetamide
• 2-(4-Methoxyphenyl)ethanethioamide
• (p-methoxyphenyl)thioacetamide
• 2-(2-PYRIDIN-2-YLETHYL)BENZOIC ACIDHYDROCHLORIDE
• 2-(4-methoxy-phenyl)-thioacetamide
• 4-methoxybenzylthiobenzamide
• 4-Methoxyphenylthioacetamide
• HMS551E04
• SR-01000636174-1
• 60759-02-6
• CCG-46479
• SCHEMBL5901677
• AKOS000160708
• DTXSID40384518
• 2-(4-Methoxyphenyl)thioacetamide, AldrichCPR
• Maybridge1_003436
• CS-0326880
• 2-N-BOC-2-AMINOMETHYL-3-(3-BROMO-PHENYL)-PROPIONICACID
• FT-0691242
• MFCD00278203
• SY359894
• 2-(4-methoxyphenyl)ethanethioamide

• MDL： MFCD00278203
• Inchi： 1S/C9H11NOS/c1-11-8-4-2-7(3-5-8)6-9(10)12/h2-5H,6H2,1H3,(H2,10,12)
• InChI Key： MODILKKAFDHZPH-UHFFFAOYSA-N
• SMILES： S=C(CC1C=CC(=CC=1)OC)N

Computed Properties

• Exact Mass: 181.05600
• Monoisotopic Mass: 181.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 67.3A^2

Experimental Properties

• Color/Form: Cream crystalline powder
• Density: 1.2±0.1 g/cm3
• Melting Point: 139-142°C
• Boiling Point: 322.7±44.0 °C at 760 mmHg
• Flash Point: 149.0±28.4 °C
• Refractive Index: 1.604
• PSA: 67.34000
• LogP: 2.22410
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-(4-methoxyphenyl)ethanethioamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)